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Compound Name: Formamidinium iodide

Cat. No.: B12059652 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of formamidinium iodide
(FAI) in two common aprotic polar solvents: N,N-dimethylformamide (DMF) and dimethyl

sulfoxide (DMSO). While widely cited as a highly soluble salt in these solvents, specific

quantitative solubility data is not readily available in the reviewed literature. This guide

summarizes the current understanding, provides a detailed experimental protocol for

determining the precise solubility, and presents a logical workflow for this experimental

process.

Data Presentation: Quantitative Solubility of
Formamidinium Iodide
Formamidinium iodide is qualitatively described as having high solubility in both DMF and

DMSO.[1][2][3] This property is fundamental to its widespread use as a precursor in the

fabrication of perovskite-based optoelectronic devices.[2][4] However, specific quantitative

values for the solubility of pure formamidinium iodide in neat DMF and DMSO are not

extensively reported in publicly available scientific literature. The majority of studies focus on

the formulation of perovskite precursor solutions, which often involve co-solutes (e.g., lead

iodide) and mixed solvent systems.
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Solvent Chemical Formula
Molar Mass ( g/mol
)

Reported Solubility
of Formamidinium
Iodide

N,N-

Dimethylformamide

(DMF)

C₃H₇NO 73.09

Data not readily

available in cited

literature. Qualitatively

described as highly

soluble.

Dimethyl Sulfoxide

(DMSO)
C₂H₆OS 78.13

Data not readily

available in cited

literature. Qualitatively

described as highly

soluble.

Note: The lack of specific values in the literature highlights a research gap. The experimental

protocol provided in the following section outlines a robust method for determining these

values.

Experimental Protocols: Determining the Solubility
of Formamidinium Iodide
The following is a detailed methodology for the experimental determination of the solubility of

formamidinium iodide in DMF and DMSO. This protocol is based on the widely accepted

"shake-flask" or saturation equilibrium method.

1. Materials and Equipment:

Solute: High-purity (>99.5%) formamidinium iodide (FAI).

Solvents: Anhydrous N,N-dimethylformamide (DMF) and anhydrous dimethyl sulfoxide

(DMSO).

Apparatus:

Analytical balance (accurate to at least 0.1 mg).
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Temperature-controlled orbital shaker or magnetic stirrer with a hot plate.

Thermostatic bath.

Calibrated thermometer.

Glass vials or flasks with airtight seals (e.g., screw caps with PTFE septa).

Volumetric flasks and pipettes.

Syringe filters (PTFE, 0.2 µm pore size).

Syringes.

Drying oven.

Inert atmosphere glovebox (optional, but recommended for hygroscopic materials).

2. Experimental Procedure:

a. Preparation of Saturated Solution:

Accurately weigh an excess amount of formamidinium iodide and add it to a known volume

or mass of the solvent (DMF or DMSO) in a sealed glass vial. The presence of undissolved

solid FAI at the end of the equilibration period is crucial to ensure saturation.

Place the sealed vial in a thermostatic bath set to the desired temperature (e.g., 25 °C).

Agitate the mixture using an orbital shaker or magnetic stirrer at a constant speed. The

agitation should be vigorous enough to keep the solid suspended but not so vigorous as to

cause splashing.

Allow the mixture to equilibrate for a sufficient period to ensure that the solution is saturated.

This can range from 24 to 72 hours. It is advisable to perform preliminary experiments to

determine the minimum time required to reach equilibrium, which is indicated by a constant

concentration of the solute over time.

b. Sample Collection and Analysis:
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Once equilibrium is reached, cease agitation and allow the excess solid to settle at the

bottom of the vial for a period, while maintaining the constant temperature.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a

pre-warmed syringe to prevent premature crystallization.

Immediately filter the collected supernatant through a 0.2 µm syringe filter into a pre-

weighed, clean, and dry volumetric flask. This step is critical to remove any undissolved

microcrystals.

Accurately weigh the volumetric flask containing the filtered saturated solution to determine

the mass of the solution.

Dilute the saturated solution with a suitable solvent to a concentration that is within the linear

range of the analytical method to be used.

Determine the concentration of formamidinium iodide in the diluted solution using a

suitable analytical technique, such as UV-Vis spectroscopy, high-performance liquid

chromatography (HPLC), or nuclear magnetic resonance (NMR) spectroscopy. A calibration

curve with standards of known FAI concentrations must be prepared for the chosen

analytical method.

c. Calculation of Solubility:

From the concentration of the diluted solution and the dilution factor, calculate the

concentration of the original saturated solution.

Express the solubility in desired units, such as grams per 100 mL of solvent ( g/100 mL) or

moles per liter (mol/L).

3. Safety Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Work in a well-ventilated fume hood, as DMF and DMSO are volatile organic compounds.
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Consult the Safety Data Sheets (SDS) for formamidinium iodide, DMF, and DMSO before

starting the experiment.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of

formamidinium iodide solubility.

1. Preparation
Add excess FAI to solvent (DMF or DMSO) in a sealed vial.

2. Equilibration
Agitate at constant temperature (e.g., 25°C) for 24-72 hours.

3. Settling
Cease agitation and allow excess solid to settle.

4. Sampling & Filtration
Withdraw supernatant and filter through a 0.2 µm syringe filter.

5. Mass Determination
Accurately weigh the filtered saturated solution.

6. Analysis
Determine FAI concentration using a suitable analytical method (e.g., HPLC, UV-Vis).

7. Calculation
Calculate solubility in g/100 mL or mol/L.
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Caption: Experimental workflow for determining the solubility of formamidinium iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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